Cas no 1806894-13-2 (2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806894-13-2
• MF: C₇H₂Cl₂F₅N
• MW: 265.995497226715
• CID: 4811600
• Update Time: 2025-06-29

2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F5N/c8-4-2(6(10)11)1-15-5(9)3(4)7(12,13)14/h1,6H
• InChI Key： WFHJVYGPNPCUGY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806894-13-2)

2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806894-13-2) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex arrangement of chlorine, fluorine, and pyridine moieties, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is C₉H₃Cl₂F₅N, and it has a molecular weight of approximately 300.07 g/mol. The presence of multiple halogen substituents, particularly the difluoromethyl and trifluoromethyl groups, imparts significant stability and reactivity to the molecule. These features make it an intriguing candidate for various chemical and biological studies.

In recent years, the interest in 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has grown due to its potential applications in the development of novel pharmaceuticals and agrochemicals. The compound's unique structure offers a platform for designing molecules with enhanced biological activity and selectivity. For instance, the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a drug, improving its bioavailability and reducing its toxicity.

One of the key areas where 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has shown promise is in the field of pesticide development. Fluorinated pyridines are known for their broad-spectrum activity against various pests and their low mammalian toxicity. Research has demonstrated that compounds with similar structures can effectively control insects, weeds, and fungi while minimizing environmental impact. This makes 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine a valuable intermediate in the synthesis of next-generation pesticides.

Beyond agrochemical applications, 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has also been explored for its potential in medicinal chemistry. The compound's ability to modulate specific biological targets has led to its investigation as a lead compound for developing new therapeutic agents. For example, studies have shown that fluorinated pyridines can interact with enzymes involved in metabolic pathways, making them potential candidates for treating metabolic disorders.

The synthesis of 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the sequential introduction of halogen substituents onto a pyridine scaffold followed by functionalization with difluoromethyl and trifluoromethyl groups. Recent advancements in catalytic methods have simplified this process, making it more accessible for large-scale production.

The physical properties of 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application. These properties are influenced by the presence of halogen substituents and can be fine-tuned through structural modifications. Understanding these properties is essential for optimizing the compound's performance in different formulations.

In terms of safety and environmental impact, extensive studies have been conducted to evaluate the toxicity and biodegradability of 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine. These studies have shown that while the compound exhibits low mammalian toxicity, it is important to handle it with care to prevent environmental contamination. Proper disposal methods and containment protocols are recommended to ensure safe use.

The future prospects for 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine are promising. Ongoing research aims to further explore its potential applications in both pharmaceuticals and agrochemicals. Collaborative efforts between chemists, biologists, and engineers are expected to lead to innovative solutions that leverage the unique properties of this compound.

In conclusion, 2,4-Dichloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1806894-13-2) is a versatile compound with significant potential in various fields. Its unique molecular structure provides a foundation for developing new products with enhanced performance and reduced environmental impact. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in chemistry and pharmaceutical science.